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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B041157

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Ethyl 2-bromopropionate. Adherence to these
procedures is essential for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

e Name: Ethyl 2-bromopropionate
e CAS Number: 535-11-5

e Molecular Formula: CsHsBrO2

Hazard Summary: Ethyl 2-bromopropionate is a flammable liquid and vapor that is toxic if
swallowed and causes severe skin burns and eye damage.[1][2][3] It is also a lachrymator,
meaning it can cause tearing.[1][3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Ethyl 2-
bromopropionate to prevent exposure.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b041157?utm_src=pdf-interest
https://www.benchchem.com/product/b041157?utm_src=pdf-body
https://www.benchchem.com/product/b041157?utm_src=pdf-body
https://www.benchchem.com/product/b041157?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.shandongbiotech.com/product/ethyl-2-bromopropionate/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10820~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:00:00~~Ethyl%202-bromopropionate~~
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10820~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:00:00~~Ethyl%202-bromopropionate~~
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://www.benchchem.com/product/b041157?utm_src=pdf-body
https://www.benchchem.com/product/b041157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eye and Face Protection and a face shield (minimum 8- vapors that can cause severe
inch).[1][5] eye damage.

Chemical-resistant gloves
(inspect before use) and a
) ) complete protective suit.[1] Prevents skin contact which
Skin Protection o
Flame-retardant antistatic can lead to severe burns.[1][4]
protective clothing is

recommended.[1]

Use in a well-ventilated area. If
ventilation is inadequate or for
spill response, use a full-face o ]
) ) ) ) ) Protects against inhalation of
Respiratory Protection respirator with multi-purpose
o harmful vapors.
combination (US) or type
ABEK (EN 14387) respirator

cartridges.[5][6]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:
e Work in a designated area, such as a chemical fume hood, with adequate ventilation.[1][5]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3][4]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]
e Ground and bond containers and receiving equipment to prevent static discharge.[2][3][5]

e Remove all sources of ignition, including open flames, sparks, and hot surfaces.[3][5][7] Use
only non-sparking tools.[2][3][4]

2. Handling the Chemical:
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o Wear the appropriate PPE as specified in the table above.

» Avoid direct contact with the skin, eyes, and clothing.

e Do not breathe in mist, vapors, or spray.[4][5]

e When transferring the liquid, pour carefully to minimize splashing.

o Keep the container tightly closed when not in use.[1][2][3][5][7] Containers that have been
opened must be carefully resealed and kept upright to prevent leakage.[1][5]

3. Storage:

» Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[1][3][5][8]
The substance is light-sensitive.[1][4][5]

o Store locked up.[4][5]

o Keep away from incompatible materials such as acids, bases, reducing agents, and oxidizing
agents.[4]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][4]
Eye Contact )

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.[1][4][5]

Immediately take off all contaminated clothing.
Skin Contact [1][5] Wash off with soap and plenty of water.[1]
[4][5] Seek immediate medical attention.[1][4]

Move the person to fresh air and keep them
comfortable for breathing.[4][5] If not breathing,

Inhalation ) o o
give artificial respiration.[1][4][5] Seek
immediate medical attention.[1][5]
Rinse mouth with water.[1][4][5] Do NOT induce
) vomiting.[1][5] Never give anything by mouth to
Ingestion

an unconscious person.[1][5] Call a poison

center or doctor immediately.[2][5]

Spill and Disposal Plan

1. Spill Response:

o Evacuate personnel from the area.

e Remove all sources of ignition.[1][5]

o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.

o Contain the spillage using non-combustible absorbent materials like sand, earth, or
vermiculite.[5]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[4]
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Prevent the product from entering drains.[1][4][5]
. Waste Disposal:
Dispose of the waste material through a licensed waste disposal company.[1][5]
Do not mix with other waste.[5]
Leave the chemical in its original container if possible.[5]
Contaminated packaging should be disposed of as unused product.[1][5]

All disposal activities must be in accordance with local, state, and federal regulations.
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Caption: Workflow for handling Ethyl 2-bromopropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl 2-bromopropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041157#personal-protective-equipment-for-handling-
ethyl-2-bromopropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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